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Compound of Interest

Compound Name: CK-636

Cat. No.: B1669131 Get Quote

For researchers, scientists, and drug development professionals utilizing the Arp2/3 complex

inhibitor CK-636, adherence to proper disposal protocols is a critical component of laboratory

safety and environmental responsibility. While specific institutional guidelines should always be

consulted, this document provides essential, step-by-step guidance for the safe handling and

disposal of CK-636, ensuring a secure laboratory environment.

CK-636, a potent small molecule inhibitor of actin polymerization, requires careful management

as a hazardous chemical waste.[1] Improper disposal can pose risks to both personnel and the

ecosystem. The following procedures are based on established best practices for the disposal

of hazardous laboratory chemicals.

Chemical and Physical Properties of CK-636
A summary of the key physical and chemical properties of CK-636 is provided below to inform

safe handling and disposal decisions.
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Property Value

Molecular Formula C₁₆H₁₆N₂OS

Molecular Weight 284.38 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Temperature -20°C

Step-by-Step Disposal Protocol for CK-636
Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements. The following protocol outlines general best

practices for the disposal of CK-636 and materials contaminated with it.

Waste Identification and Segregation
Treat as Hazardous Waste: All forms of CK-636, including the pure compound, solutions

(e.g., in DMSO), and contaminated laboratory materials, must be classified and handled as

hazardous chemical waste.[1]

Segregate Waste Streams: Do not mix CK-636 waste with other types of waste unless

explicitly approved by your institution's EHS guidelines.[1] Maintain separate, clearly labeled

waste containers for solid and liquid CK-636 waste.

Preparing Waste for Disposal
Solid Waste:

Collect unused or expired CK-636 powder in its original container or a securely sealed,

chemically compatible container.

Contaminated disposables such as pipette tips, gloves, and empty vials should be

collected in a designated, leak-proof hazardous waste bag or container.

Liquid Waste:
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Solutions containing CK-636 should be collected in a shatter-proof, leak-proof container

made of a compatible material (e.g., high-density polyethylene).

Ensure the container is properly sealed to prevent spills and evaporation.

Contaminated Glassware:

Reusable glassware should undergo a triple-rinse procedure.

The first two rinses, using a suitable solvent like ethanol or acetone, must be collected as

hazardous liquid waste.[1]

The third rinse with water should also be collected as hazardous waste.[1]

Labeling and Storage of Waste
Clear and Accurate Labeling: All waste containers must be clearly labeled with the words

"Hazardous Waste."[1]

The label must include the full chemical name ("CK-636") and any solvents present (e.g.,

"CK-636 in DMSO").

Indicate the approximate concentration and quantity of the waste.

Include the name and contact information of the responsible researcher and the date the

waste was first added to the container.

Secure Storage: Store waste containers in a designated, secure area away from general

laboratory traffic. Ensure secondary containment is used for liquid waste to prevent spills.

Arranging for Waste Pickup
Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not allow hazardous waste to accumulate in the laboratory.[2] Follow institutional

guidelines regarding the maximum allowable volume of waste and the timeframe for

disposal.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials related to CK-636.
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CK-636 Disposal Decision Workflow

Step 1: Identification

Step 2: Segregation & Collection

Step 3: Labeling

Step 4: Storage & Disposal
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CK-636 Disposal Workflow
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of CK-636, contributing to a culture of safety and environmental stewardship within the

research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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